molecular formula C17H30OS B012377 6-Hepten-4-YN-3-OL, 1-(heptylthio)-2,3,6-trimethyl- CAS No. 102244-20-2

6-Hepten-4-YN-3-OL, 1-(heptylthio)-2,3,6-trimethyl-

Cat. No. B012377
M. Wt: 282.5 g/mol
InChI Key: VOAMBOADIPKEHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Hepten-4-YN-3-OL, 1-(heptylthio)-2,3,6-trimethyl- is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a colorless liquid that is soluble in water and has a strong odor. This compound is also known as HHT and is commonly used as a flavoring agent in the food industry. However, recent studies have shown that HHT has several other properties that make it an attractive candidate for scientific research.

Mechanism Of Action

The mechanism of action of HHT is not fully understood. However, studies have shown that it has the ability to form stable complexes with metals, which is likely the basis for its catalytic activity. HHT may also have other mechanisms of action that have yet to be discovered.

Biochemical And Physiological Effects

HHT has been shown to have several biochemical and physiological effects. It has been found to be toxic to several types of cancer cells, including breast and prostate cancer cells. HHT has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages And Limitations For Lab Experiments

One advantage of using HHT in lab experiments is its high stability. HHT is a stable compound that is easy to handle and store. However, one limitation of using HHT is its high cost. The synthesis of HHT is a complex process that requires several expensive reagents, which can make it difficult to use in large-scale experiments.

Future Directions

There are several future directions for research on HHT. One area of research is the development of new catalytic reactions using HHT as a ligand. Another area of research is the investigation of HHT's potential as an anti-cancer agent. Additionally, the development of new synthesis methods for HHT may help to reduce the cost of this compound and make it more accessible for use in scientific research.
In conclusion, 6-Hepten-4-YN-3-OL, 1-(heptylthio)-2,3,6-trimethyl- is a chemical compound with significant potential for use in scientific research. Its unique properties make it an attractive candidate for use in catalytic reactions and as an anti-cancer agent. While there are limitations to its use in lab experiments, the development of new synthesis methods and research on its potential applications may lead to new discoveries and advancements in various fields.

Synthesis Methods

The synthesis of HHT involves several steps, including the reaction of heptyl mercaptan with 3-methyl-2-buten-1-ol, followed by the addition of acetylene and a palladium catalyst. This reaction produces HHT as a final product. The synthesis of HHT is a complex process that requires careful attention to detail to ensure that the final product is of high quality.

Scientific Research Applications

HHT has a wide range of potential applications in scientific research. One of the most promising areas of research is its use as a ligand in metal catalysis. HHT has been shown to be an effective ligand for several metals, including copper and palladium. This property makes it an attractive candidate for use in catalytic reactions.

properties

CAS RN

102244-20-2

Product Name

6-Hepten-4-YN-3-OL, 1-(heptylthio)-2,3,6-trimethyl-

Molecular Formula

C17H30OS

Molecular Weight

282.5 g/mol

IUPAC Name

1-heptylsulfanyl-2,3,6-trimethylhept-6-en-4-yn-3-ol

InChI

InChI=1S/C17H30OS/c1-6-7-8-9-10-13-19-14-16(4)17(5,18)12-11-15(2)3/h16,18H,2,6-10,13-14H2,1,3-5H3

InChI Key

VOAMBOADIPKEHO-UHFFFAOYSA-N

SMILES

CCCCCCCSCC(C)C(C)(C#CC(=C)C)O

Canonical SMILES

CCCCCCCSCC(C)C(C)(C#CC(=C)C)O

synonyms

6-HEPTEN-4-YN-3-OL, 1-(HEPTYLTHIO)-2,3,6-TRIMETHYL-

Origin of Product

United States

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